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For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetrabutylammonium tribromide (TBATB) is a versatile and efficient reagent in organic

synthesis, primarily utilized as a solid, stable, and easy-to-handle source of bromine. Its

applications span a wide range of transformations, including the bromination of alkenes,

alkynes, ketones, and aromatic compounds. Furthermore, its phase-transfer catalytic properties

enable reactions between reactants in immiscible phases. This technical guide provides a

comprehensive overview of the physical and chemical properties of TBATB, detailed

experimental protocols for key reactions, and an exploration of its reaction mechanisms,

designed to aid researchers in effective reaction planning and execution.

Introduction
Tetrabutylammonium tribromide, with the chemical formula [N(C₄H₉)₄]Br₃, is a quaternary

ammonium salt composed of a tetrabutylammonium cation and a linear tribromide anion.[1]

Unlike liquid bromine, which is highly corrosive, volatile, and hazardous, TBATB is a stable,

crystalline solid, making it a safer and more convenient alternative for bromination reactions.[2]

[3] Its solubility in a variety of organic solvents further enhances its utility in a broad spectrum of
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synthetic applications.[4] This guide will delve into the essential properties and applications of

TBATB, providing practical information for laboratory use.

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of a reagent is paramount for

successful reaction planning. The key properties of TBATB are summarized in the tables below.

General Properties
Property Value Reference(s)

Chemical Formula C₁₆H₃₆Br₃N [1]

Molecular Weight 482.18 g/mol [5]

Appearance
Orange to yellow crystalline

powder
[2]

Melting Point 71-76 °C [1]

Solubility
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Solvent Solubility Reference(s)

Water Insoluble [4]

Chloroform Soluble [4]

Dichloromethane Soluble [4]

Acetonitrile Soluble [4]

Ethyl Acetate Soluble [4]

Methanol Soluble [6]

Anhydrous Acetic Acid 50 g/100 mL [7]

Trichloroethylene 10 g/100 mL [7]

THF, Dioxane Soluble [7]

DMF, DMSO Very Soluble [7]

Alcohols Slightly Soluble [7]

Acetone Soluble with slow reaction [7]

Stability and Handling
Parameter Information Reference(s)

Stability
Stable under normal

conditions.
[2]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Keep container tightly closed.

[8]

Incompatibilities Strong oxidizing agents. [8]

Decomposition

High temperatures can

accelerate decomposition into

bromine (Br₂) and

tetrabutylammonium bromide.

[9]
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Reaction Applications and Experimental Protocols
TBATB is a versatile reagent employed in a variety of organic transformations. This section

details its primary applications and provides representative experimental protocols.

Bromination of Alkenes
TBATB is an effective reagent for the addition of bromine across double bonds in alkenes to

form vicinal dibromides. The reaction typically proceeds under mild conditions with high yields.

Experimental Protocol: Bromination of Styrene

Materials: Styrene, Tetrabutylammonium tribromide (TBATB), Dichloromethane (CH₂Cl₂).

Procedure:

In a round-bottom flask, dissolve styrene (1.0 mmol) in dichloromethane (10 mL).

Add TBATB (1.1 mmol) to the solution in one portion at room temperature.

Stir the reaction mixture at room temperature and monitor the reaction progress by Thin

Layer Chromatography (TLC). The disappearance of the orange color of TBATB indicates

the consumption of the reagent.

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

thiosulfate (Na₂S₂O₃) to remove any unreacted bromine.

Separate the organic layer, wash with water and brine, and then dry over anhydrous

sodium sulfate (Na₂SO₄).

Evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization or column chromatography to yield (1,2-

dibromoethyl)benzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b042637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Styrene

Stir at RTTBATB

CH₂Cl₂

Workup
(Na₂S₂O₃, H₂O, Brine) 1,2-Dibromoethyl)benzene

Click to download full resolution via product page

Caption: Workflow for the bromination of styrene using TBATB.

α-Bromination of Ketones
TBATB is widely used for the regioselective α-bromination of ketones. The reaction is typically

carried out in a suitable solvent and proceeds via an enol or enolate intermediate.[6]

Experimental Protocol: α-Bromination of Acetophenone

Materials: Acetophenone, Tetrabutylammonium tribromide (TBATB), Dichloromethane

(CH₂Cl₂), Methanol (MeOH).

Procedure:

Dissolve acetophenone (1.0 mmol) in a mixture of dichloromethane (10 mL) and methanol

(2 mL) in a round-bottom flask.[6]

Add TBATB (1.0 mmol) to the solution at room temperature.[6]

Stir the mixture for 1-5 hours, monitoring the reaction by TLC.[6]

After completion, pour the reaction mixture into cold water.

Extract the product with dichloromethane.
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Wash the organic layer with a saturated solution of sodium bicarbonate and then with

brine.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) and concentrate under

reduced pressure.

Recrystallize the crude product from a suitable solvent to obtain pure α-

bromoacetophenone.[6]

Acetophenone

Stir at RT
(1-5 h)TBATB

CH₂Cl₂/MeOH

Workup
(H₂O, NaHCO₃, Brine) α-Bromoacetophenone

Click to download full resolution via product page

Caption: General workflow for the α-bromination of acetophenone.

Bromination of Aromatic Compounds
TBATB can be used for the electrophilic bromination of activated aromatic rings, such as

phenols and anilines. The regioselectivity of the reaction is often high, favoring para-

substitution.[10]

Experimental Protocol: Bromination of Phenol

Materials: Phenol, Tetrabutylammonium tribromide (TBATB), Dichloromethane (CH₂Cl₂).

Procedure:

In a flask, dissolve phenol (1.0 mmol) in dichloromethane (10 mL).
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Add TBATB (1.0 mmol) to the solution at 20 °C.[10]

Stir the reaction mixture at this temperature until the starting material is consumed

(monitored by TLC).

Upon completion, wash the reaction mixture with an aqueous solution of sodium bisulfite

to remove excess bromine.

Separate the organic layer, wash with water, and dry over anhydrous sodium sulfate.

Remove the solvent by rotary evaporation.

Purify the residue by column chromatography on silica gel to afford the p-bromophenol as

the major product.[10]

Phase-Transfer Catalysis
The tetrabutylammonium cation in TBATB can act as a phase-transfer catalyst, facilitating

reactions between a water-soluble nucleophile and an organic-soluble substrate.[4][9]
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Caption: Mechanism of phase-transfer catalysis using a quaternary ammonium salt.

Reaction Mechanisms
The synthetic utility of TBATB stems from the reactivity of the tribromide anion (Br₃⁻).

Bromination Reactions
In solution, the tribromide anion is in equilibrium with molecular bromine and a bromide anion:

[NBu₄]⁺Br₃⁻ ⇌ [NBu₄]⁺Br⁻ + Br₂

The molecular bromine generated acts as the electrophile in addition and substitution

reactions. For the α-bromination of ketones, the reaction is believed to proceed through a slow

enolization of the ketone followed by a fast bromination step.[6]
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Caption: General mechanism of bromination using TBATB.

Safety and Handling
While TBATB is significantly safer than liquid bromine, appropriate safety precautions should

always be observed.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling the reagent.

Handling: Avoid inhalation of dust. Use in a well-ventilated area or a fume hood. Avoid

contact with skin and eyes.

First Aid: In case of contact, wash the affected area with copious amounts of water. If

inhaled, move to fresh air. If irritation persists, seek medical attention.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion
Tetrabutylammonium tribromide is a highly valuable reagent for modern organic synthesis.

Its stability, ease of handling, and versatile reactivity make it an excellent choice for a variety of

bromination reactions and as a phase-transfer catalyst. The information provided in this guide

is intended to assist researchers in the safe and effective use of TBATB for their synthetic

endeavors, contributing to the development of efficient and robust chemical processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b042637?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Synthesis_and_Purification_of_High_Purity_Tetrabutylammonium_Bromide_A_Technical_Guide.pdf
https://www.nbinno.com/article/other-organic-chemicals/tbatb-premier-choice-phase-transfer-catalysis-organic-synthesis-ra
https://www.acgpubs.org/doc/202007091118408-OC-1111-221.pdf
https://www.nbinno.com/article/other-organic-chemicals/mastering-phase-transfer-catalysis-tetrabutylammonium-bromide-zm
https://en.wikipedia.org/wiki/Tetrabutylammonium_tribromide
https://scispace.com/pdf/synthesis-of-bromoacetyl-derivatives-by-use-of-2q55wtkx73.pdf
https://pubmed.ncbi.nlm.nih.gov/15743085/
https://pubmed.ncbi.nlm.nih.gov/15743085/
https://www.boffinaccess.com/nanotechnology-research-development/extensive-analysis-of-tetrabutylammonium-tribromide
https://www.alfachemic.com/catalysts/products/phase-transfer-catalysts.html
https://www.researchgate.net/publication/290107613_Tetrabutylammonium_Tribromide
https://www.benchchem.com/product/b042637#physical-and-chemical-properties-of-tetrabutylammonium-tribromide-for-reaction-planning
https://www.benchchem.com/product/b042637#physical-and-chemical-properties-of-tetrabutylammonium-tribromide-for-reaction-planning
https://www.benchchem.com/product/b042637#physical-and-chemical-properties-of-tetrabutylammonium-tribromide-for-reaction-planning
https://www.benchchem.com/product/b042637#physical-and-chemical-properties-of-tetrabutylammonium-tribromide-for-reaction-planning
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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